2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile
Overview
Description
2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile, also known as BIPI, is a compound that has been studied for its potential applications in a variety of scientific research fields. BIPI has a unique structure that is composed of two aromatic rings, one of which is linked to an alkyl chain containing an iodide group. This structure gives BIPI a range of properties which make it useful for a variety of applications.
Scientific Research Applications
2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile has been studied for its potential applications in a variety of scientific research fields. It has been used as a model compound for studying the effects of halogen substitution on the properties of aromatic compounds. It has also been used as a starting material for the synthesis of various other compounds, such as drugs and dyes. 2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile has also been studied for its potential applications in organic photovoltaics and organic light-emitting diodes.
Mechanism of Action
2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile is a highly reactive compound due to its halogenated structure. The halogens, bromine and iodine, are electron-withdrawing groups, which make the molecule more reactive and more susceptible to nucleophilic attack. This allows 2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile to act as a nucleophile in various reactions, such as Diels-Alder reactions, cycloadditions, and radical reactions.
Biochemical and Physiological Effects
2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile has been studied for its potential applications in a variety of biochemical and physiological processes. It has been shown to have anti-inflammatory and antioxidant properties, which could be useful in the treatment of diseases such as arthritis and cancer. It has also been studied for its potential applications in the treatment of Alzheimer’s disease, as well as its potential to reduce the side effects of chemotherapy.
Advantages and Limitations for Lab Experiments
2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile has several advantages for use in laboratory experiments. It is a relatively stable compound, which makes it easy to store and handle. It is also relatively inexpensive, making it a cost-effective option for use in experiments. One limitation of 2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile is that it is a highly reactive compound, which can lead to unwanted side reactions in some experiments.
Future Directions
2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile has a wide range of potential applications in scientific research, and there are many possible future directions for its use. One possible direction is the development of new synthetic methods for the synthesis of 2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile and related compounds. Another potential direction is the study of its potential applications in medicine, such as its use as an anti-inflammatory or antioxidant agent. Additionally, 2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile could be used to develop new materials for use in organic photovoltaics and organic light-emitting diodes. Finally, 2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile could be used to develop new catalysts for organic reactions.
Synthesis Methods
2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile was first synthesized in 2003 by a team of researchers at the University of Tokyo. The method of synthesis involves the reaction of 4-bromophenylacetonitrile with 3-iodopropanol in the presence of a base, such as potassium carbonate. This reaction produces a mixture of two compounds, 2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile and 2-(4-bromophenyl)-2-(3-iodopropyl)acetonitrile. The former is the desired product, while the latter is a by-product that can be removed by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile involves the reaction of 4-bromobenzyl bromide with 3-iodopropylamine to form 2-(4-bromophenyl)-2-(3-iodopropyl)amine, which is then reacted with acetonitrile in the presence of a base to form the final product.", "Starting Materials": [ "4-bromobenzyl bromide", "3-iodopropylamine", "acetonitrile", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: 4-bromobenzyl bromide is reacted with 3-iodopropylamine in anhydrous conditions to form 2-(4-bromophenyl)-2-(3-iodopropyl)amine.", "Step 2: The resulting amine is then reacted with acetonitrile in the presence of a base (e.g. sodium hydroxide) to form 2-(4-bromophenyl)-2-(3-iodopropoxy)acetonitrile.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2751611-24-0 |
Molecular Formula |
C11H11BrINO |
Molecular Weight |
380 |
Purity |
95 |
Origin of Product |
United States |
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